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Compound of Interest

Compound Name: 1,4-Dibromobenzene-d4

Cat. No.: B1586059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 1,4-Dibromobenzene-
d4, a deuterated aromatic compound. Adherence to these protocols is essential to ensure the

safety of laboratory personnel and the protection of the environment.

Hazard Identification and Classification
1,4-Dibromobenzene-d4 is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound presents the following

hazards:

Skin Irritation: Causes skin irritation upon direct contact.[1][2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2][3][4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3]

While it is not classified as a carcinogen, mutagen, or reproductive toxicant, it may be harmful if

swallowed.[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 1,4-Dibromobenzene-d4 is

presented in the table below.

Property Value

Chemical Formula C₆D₄Br₂

Molecular Weight 239.93 g/mol [5]

CAS Number 4165-56-4[1][2][5]

Appearance Solid

Melting Point 88-90 °C[6]

Boiling Point 219 °C

Density 1.872 g/mL at 25 °C

Flash Point 100.0 °C (closed cup)

Isotopic Purity ≥98 atom % D

Exposure Controls and Personal Protection
To minimize exposure risks, the following engineering controls and personal protective

equipment (PPE) are mandatory when handling 1,4-Dibromobenzene-d4.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Local exhaust ventilation should be provided to control the emission of dust and vapors at

the source.

Personal Protective Equipment (PPE)
A visual guide to the required PPE is provided below.
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Required Personal Protective Equipment

Protective Gloves
(e.g., Nitrile)

Safety Goggles
(with side-shields)

Lab Coat

Respiratory Protection
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Essential Personal Protective Equipment for Handling 1,4-Dibromobenzene-d4.

Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

or NIOSH-approved standards.[3]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.[1][3]

Wash hands thoroughly after handling.[1][2]

Respiratory Protection: If ventilation is inadequate or dust is generated, wear a NIOSH-

approved respirator.[1][2]

Safe Handling and Storage Procedures
A systematic approach to handling and storage is crucial for safety.
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Receiving

Storage

Inspect container
Store in a dry, well-ventilated area

Handling & Use

Transport in secondary containment Return to storage after use

Waste Collection

Collect in labeled, sealed containers

Disposal

Dispose via licensed contractor

Click to download full resolution via product page

Caption: Workflow for the Safe Handling and Disposal of 1,4-Dibromobenzene-d4.

Handling: Avoid contact with skin and eyes.[3] Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in work areas.[1][2]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[3] Store at room

temperature away from light and moisture.[5]

First-Aid and Emergency Procedures
In the event of exposure or an accident, follow these first-aid measures and emergency

protocols.
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First-Aid Measures
Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1][3]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[3] Evacuate personnel to safe

areas.[3] Avoid dust formation and breathing vapors, mist, or gas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let

the product enter drains.[3]

Methods for Cleaning Up: Sweep up and shovel the material.[3] Collect in a suitable, closed

container for disposal.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: Hazardous decomposition products formed under fire

conditions include carbon oxides and hydrogen bromide gas.[3]
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Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[3]

Toxicological Information
While specific quantitative toxicological data for 1,4-Dibromobenzene-d4 is limited, the

primary hazards are irritation to the skin, eyes, and respiratory system.[1][3] It is categorized as

may be harmful if swallowed.[1][3]

Experimental Protocol: Dermal Irritation
Assessment
The following is a generalized protocol for assessing the dermal irritation potential of a

substance like 1,4-Dibromobenzene-d4, based on standard OECD guidelines.

Objective: To determine the potential of 1,4-Dibromobenzene-d4 to cause skin irritation.

Materials:

1,4-Dibromobenzene-d4

Test subjects (e.g., rabbits, in vitro tissue models)

Gauze patches

Occlusive dressing

Physiological saline

Draize scoring system for skin reactions

Methodology:

Preparation of Test Substance: Prepare a defined concentration of 1,4-Dibromobenzene-d4
in a suitable vehicle if necessary. For a solid, it may be moistened with a small amount of an

inert vehicle to ensure good skin contact.

Application:
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Apply a 0.5 g or 0.5 mL dose of the test substance to a small area (approximately 6 cm²)

of the shaved skin of the test subject.

Cover the application site with a gauze patch and secure it with an occlusive dressing.

Exposure: The exposure period is typically 4 hours.

Observation:

After the exposure period, remove the dressing and wash the treated area to remove any

residual test substance.

Observe and score the skin reactions (erythema and edema) at 1, 24, 48, and 72 hours

after patch removal.

Data Analysis:

Calculate the mean score for erythema and edema for each observation period.

Classify the substance based on the scoring system (e.g., non-irritant, mild irritant,

moderate irritant, severe irritant).

Disposal Considerations
Dispose of contaminated waste and unused product in accordance with local, state, and

federal regulations. Contact a licensed professional waste disposal service to dispose of this

material.[3] Avoid release to the environment.[3]

This guide is intended to provide comprehensive safety and handling information. It is not a

substitute for a thorough understanding of the material's properties and the implementation of

sound laboratory practices. Always consult the most recent Safety Data Sheet (SDS) before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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